Cas no 26177-45-7 (Benzenemethanamine,4-methyl-, hydrochloride (1:1))

• Product Name: Benzenemethanamine,4-methyl-, hydrochloride (1:1)
• CAS No: 26177-45-7
• MF: C₈H₁₂ClN
• MW: 157.640581130981
• CID: 256776
• PubChem ID: 12293100
• Update Time: 2025-04-19

Benzenemethanamine,4-methyl-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine,4-methyl-, hydrochloride (1:1)
• (4-methylphenyl)methanamine,hydrochloride
• 4-(methyl)benzylamine hydrochloride
• 4-CH3C6H4CH2NH3Cl
• 4-Methylbenzo[b]thiophene
• 4-Methylbenzothiophene
• 4-methylbenzylammonium chloride
• 4-methylthianaphthene
• Benzo[b]thiophene,4-methyl
• p-methylbenzylamine hydrochloride
• p-tolylmethanamine hydrochloride
• 1-(4-Methylphenyl)methanamine--hydrogen chloride (1/1)
• 4-methylbenzylamine hydrochloride
• 26177-45-7
• NSC5098
• NSC-5098
• SCHEMBL1938665
• DTXSID80949049
• DVWNWBOKPLHBAP-UHFFFAOYSA-N

• Inchi： 1S/C8H11N.ClH/c1-7-2-4-8(6-9)5-3-7;/h2-5H,6,9H2,1H3;1H
• InChI Key： DVWNWBOKPLHBAP-UHFFFAOYSA-N
• SMILES： Cl.NCC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 157.06600
• Monoisotopic Mass: 121.089149
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 72.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 26

Experimental Properties

• PSA: 26.02000
• LogP: 2.95600